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For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate safety, operational, and disposal information for
handling CENTA (-Lactamase Substrate, a chromogenic cephalosporin used to detect the
presence of B-lactamase-producing bacteria. Adherence to these protocols is essential for
maintaining a safe research environment.

While CENTA [-Lactamase Substrate is not classified as a hazardous substance according to
Regulation (EC) No. 1907/2006 (REACH,), it is crucial to follow standard laboratory handling
procedures for chemical powders to minimize exposure and prevent contamination.[1] The
toxicological properties have not been exhaustively investigated, and therefore, it should be
handled with care.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling CENTA (-Lactamase Substrate in its powdered form and when reconstituted in
solution. This guidance is based on standard laboratory practices for handling non-hazardous
chemical powders and enzyme substrates.[2][3][4]
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Equipment Specification

Purpose

Hand Protection

Nitrile or latex gloves

To prevent skin contact.

Safety glasses with side

Eye Protection
goggles

To protect eyes from dust

shields or chemical safety

particles and splashes.

Body Protection Laboratory coat

To protect personal clothing

from contamination.

NIOSH-approved N95 filtering

facepiece respirator or higher

Respiratory Protection

Recommended when handling
the powder outside of a
ventilated enclosure to prevent

inhalation.

Physical and Chemical Properties

Understanding the properties of CENTA is crucial for its safe handling and storage.

Property Value
Form Powder[5]
Color Light yellow to yellow[5][6]

Storage Temperature

-20°C[5][7]

Storage Conditions

Protect from light; store under desiccating

conditions[6]

Solubility

Stable in water[7][8]

Chemical Name

(6R,7R)-3-[(3-carboxy-4-
nitrophenyl)sulfanylmethyl]-8-oxo-7-[(2-
thiophen-2-ylacetyl)amino]-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[9]

CAS Number

80072-86-2[5][6]
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Experimental Protocol: Preparation of a CENTA
Solution

This protocol outlines the steps for safely preparing a stock solution of CENTA B-Lactamase
Substrate for use in a typical B-lactamase assay.

Materials:

o CENTA [-Lactamase Substrate powder

» Appropriate solvent (e.g., sterile distilled water or buffer)
« Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

o Vortex mixer

e Personal Protective Equipment (see table above)
Procedure:

o Preparation: Before handling the powder, ensure you are in a designated workspace, such
as a chemical fume hood or a bench with a local exhaust ventilation system. Don all required
personal protective equipment.

o Equilibration: Allow the vial of CENTA powder to equilibrate to room temperature before
opening to prevent condensation of moisture on the powder.

¢ Weighing: If not using a pre-aliquoted vial, carefully weigh the desired amount of CENTA
powder in a chemical fume hood. Avoid creating dust.

» Reconstitution: Add the appropriate volume of solvent to the CENTA powder. Close the vial
tightly.

o Dissolution: Vortex the solution until the powder is completely dissolved.
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 Aliquoting: Dispense the reconstituted solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles of the main stock.

o Storage: Store the aliquots at -20°C, protected from light. Stock solutions are reported to be
stable for up to 3 months at this temperature.[7]

e Cleanup: Wipe down the work area with a suitable laboratory disinfectant. Dispose of all
contaminated materials according to the disposal plan.

e Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans

Spill Management:

e Minor Spills (Powder): If a small amount of powder is spilled, gently cover it with a damp
paper towel to avoid creating dust. Wipe the area clean and place the contaminated
materials in a sealed bag for disposal.

e Minor Spills (Solution): Absorb the spilled solution with an inert material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Disposal:

Dispose of unused CENTA (-Lactamase Substrate and any contaminated materials in
accordance with local, state, and federal regulations for chemical waste. While not classified as
hazardous, it should not be disposed of down the drain.

Visual Guides

The following diagrams illustrate key safety workflows for handling CENTA [3-Lactamase
Substrate.
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Caption: A diagram illustrating the correct sequence for donning and doffing Personal
Protective Equipment.
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Caption: A workflow for the safe handling of CENTA [3-Lactamase Substrate from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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